Cas no 1275800-45-7 (3-(3-Methoxyphenyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole)

• Product Name: 3-(3-Methoxyphenyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole
• CAS No: 1275800-45-7
• MF: C₁₃H₁₁N₃OS
• MW: 257.310940980911
• CID: 5148888
• Update Time: 2025-10-23

3-(3-Methoxyphenyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxyphenyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole
• 3-(3-Methoxy-phenyl)-5-thiophen-2-yl-1H-[1,2,4]triazole

• Inchi： 1S/C13H11N3OS/c1-17-10-5-2-4-9(8-10)12-14-13(16-15-12)11-6-3-7-18-11/h2-8H,1H3,(H,14,15,16)
• InChI Key： YZQKKGXPAYEHJZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC(C2C=CC=C(C=2)OC)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 3
• Topological Polar Surface Area: 79

Additional information on 3-(3-Methoxyphenyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole

3-(3-Methoxyphenyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole: A Comprehensive Overview

The compound 3-(3-Methoxyphenyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole (CAS No. 1275800-45-7) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of triazoles, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a 1H-1,2,4-triazole core substituted with a 3-methoxyphenyl group at position 3 and a thiophen-2-yl group at position 5. These substituents contribute significantly to the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. The thiophene ring in this compound introduces aromaticity and enhances the molecule's stability. The methoxy group at the phenyl ring adds electron-donating properties, which can influence the compound's interaction with biological targets. This combination makes 3-(3-Methoxyphenyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole a promising candidate for various biological assays.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various methodologies to optimize the yield and purity of the product. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This approach is particularly valuable in high-throughput screening environments where rapid synthesis is crucial.

In terms of physical properties, 3-(3-Methoxyphenyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for formulation in various drug delivery systems. The compound's UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies suggest that 3-(3-Methoxyphenyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole may act as an inhibitor of certain kinases involved in cancer progression. Experimental validation of these predictions is currently underway in several academic and industrial laboratories.

The environmental impact of this compound is another area of active research. Studies on its biodegradation and toxicity profiles are essential to ensure its safe use in commercial applications. Preliminary data indicate that the compound is not highly toxic to aquatic organisms under standard test conditions; however, further investigations are required to fully understand its ecological footprint.

In conclusion, 3-(3-Methoxyphenyl)-5-(thiophen-2-yl)-1H-1,2,4-triazole (CAS No. 1275800-45-7) represents a versatile molecule with significant potential across multiple fields. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.